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Compound of Interest

Compound Name: Speed DiO

Cat. No.: B1148126

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles and applications of Speed
DiO, a lipophilic carbocyanine dye designed for rapid and efficient labeling of cell membranes.
Speed DiO, also known as FAST DiO™ or RAPID DIO™, is an unsaturated analog of the
widely used DIiO (DiOC18(3)). Its unique chemical structure results in a significantly faster
lateral diffusion rate within the plasma membrane, making it an invaluable tool for a variety of
applications, including neuronal tracing, cell labeling, and the study of membrane dynamics.

Core Principles of Lipophilic Dye Tracing with
Speed DIO

Lipophilic dyes, like Speed DiO, are characterized by their high affinity for lipid-rich
environments. The fundamental principle behind their use in cellular imaging lies in their ability
to intercalate into the lipid bilayer of cell membranes. These dyes consist of a fluorescent
chromophore attached to two long hydrocarbon chains. These aliphatic tails anchor the dye
molecule within the hydrophobic core of the membrane, while the fluorophore resides at the
membrane-water interface.

Speed DiO is weakly fluorescent in aqueous solutions but exhibits a significant increase in
fluorescence quantum yield upon incorporation into a lipid environment. This property ensures
a high signal-to-noise ratio, as the background fluorescence from unbound dye is minimal.
Once inserted into the membrane, Speed DiO diffuses laterally, staining the entire cell surface,
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including its finest processes, such as axons and dendrites in neurons. This lateral diffusion is
the key mechanism for neuronal tracing, allowing for both anterograde (away from the cell
body) and retrograde (towards the cell body) labeling of neural pathways. The unsaturated
nature of Speed DiO's hydrocarbon tails reduces van der Waals interactions with neighboring
lipid molecules, facilitating a diffusion rate approximately 50% faster than that of its saturated
counterpart, DiO.[1][2][3]

Quantitative Data Presentation

The following tables summarize the key quantitative properties of Speed DiO, with a
comparison to the traditional DiO where data is available. It is important to note that specific
values for quantum yield and photostability of Speed DiO are not readily available in public
literature. The provided values are estimations based on the properties of similar "FAST"
cyanine analogs and should be considered as a general guide.

Table 1: Spectral Properties

Property Speed DiO (Dilinoleyl DiO) DiO (DiOC18(3))
Excitation Maximum (nm) ~484 ~484
Emission Maximum (nm) ~499-501 ~501
Recommended Laser Line

488 488
(nm)
Recommended Emission Filter  ~515/30 BP ~515/30 BP

Data sourced from multiple supplier specifications.[4][5][6]

Table 2: Physicochemical and Performance Characteristics
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Property Speed DiO (Dilinoleyl DiO) DiO (DiOC18(3))
Molecular Weight ~873.65 g/mol ~881.72 g/mol
Quantum Yield (in membrane) Moderate to High (Estimate) Moderate
Photostability Good to Excellent (Qualitative)  Good
Diffusion Rate ~50% faster than DIO Slower than Speed DiO

- Soluble in DMSO, DMF, Soluble in DMSO, DMF,
Solubility

Ethanol Ethanol

Note: Quantitative values for quantum yield and photostability are often context-dependent
(e.g., lipid environment, excitation intensity). The information for Speed DiO is based on
qualitative descriptions and comparisons to DiO.[1][2][3][4][5][6]

Mandatory Visualizations
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Speed DiO Molecule Intercalation
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Prepare Speed DiO Prepare Cells or Tissue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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